Cas no 1807383-75-0 (3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic acid)

• Product Name: 3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic acid
• CAS No: 1807383-75-0
• MF: C₁₂H₁₀Br₂O₃
• MW: 362.014002323151
• CID: 4792879
• Update Time: 2025-05-20

3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic acid

• Inchi： 1S/C12H10Br2O3/c1-7(15)12(14)11-8(5-6-10(16)17)3-2-4-9(11)13/h2-6,12H,1H3,(H,16,17)/b6-5+
• InChI Key： UTHBRMZBNXAQNS-AATRIKPKSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1/C=C/C(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic acid

Introduction to CAS No. 1807383-75-0: 3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic Acid

CAS No. 1807383-75-0, commonly referred to as 3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of cinnamic acid, which is a well-known aromatic compound with a wide range of applications in both academic research and industrial settings. The presence of bromine atoms in its structure introduces unique chemical properties, making it a valuable molecule for exploring various chemical reactions and biological activities.

The structure of 3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic acid consists of a cinnamic acid backbone with two bromine substituents. The bromine atoms are strategically positioned at the 3-position of the aromatic ring and at the terminal position of the side chain, which includes a ketone group. This arrangement not only enhances the compound's reactivity but also provides opportunities for further functionalization in synthetic chemistry.

Recent studies have highlighted the potential of CAS No. 1807383-75-0 in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to undergo various transformations, such as nucleophilic substitution and cross-coupling reactions, has made it a versatile building block in organic synthesis.

In terms of biological activity, 3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic acid has shown promise in modulating cellular signaling pathways. For instance, studies have demonstrated its potential to inhibit certain enzymes involved in inflammation and oxidative stress, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of CAS No. 1807383-75-0 typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements have facilitated greater accessibility to the compound for both research and commercial purposes.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of 3-Bromo-2-(1-bromo-2-oxopropyl)cinnamic acid is crucial for its safe handling and application. Preliminary studies suggest that the compound undergoes biodegradation under specific conditions, but further research is needed to fully assess its environmental fate.

In conclusion, CAS No. 1807383_75_0, or 3-Bromo_2_(1_bromo_2_oxopropyl)cinnamic acid, represents a valuable molecule with diverse applications in chemistry and pharmacology. Its unique structure, reactivity, and biological activity position it as a key player in advancing scientific research and developing innovative solutions across various industries.